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Compound of Interest

Compound Name: 5-tert-Butyl-m-xylene

Cat. No.: B1265441 Get Quote

An In-depth Technical Guide on the Physical Properties of 5-tert-Butyl-m-xylene

For researchers, scientists, and professionals engaged in drug development and chemical

synthesis, a thorough understanding of the physical properties of chemical entities is

paramount. This guide provides a detailed overview of the core physical characteristics of 5-
tert-Butyl-m-xylene, a key intermediate in various synthetic processes.

Core Physical Properties
5-tert-Butyl-m-xylene, with the IUPAC name 1-tert-butyl-3,5-dimethylbenzene, is an aromatic

hydrocarbon. At room temperature, it exists as a colorless liquid.[1] Its physical state and

characteristics are crucial for handling, storage, and reaction setup.

Data Summary
The quantitative physical properties of 5-tert-Butyl-m-xylene are summarized in the table

below, compiled from various sources to provide a comprehensive and comparative overview.
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Physical Property Value Conditions Source(s)

Boiling Point 207–209 °C at 1013 hPa [1]

205–206 °C (lit.) [2][3]

Melting Point -22 °C [1]

-18 °C [2][3]

Density 0.86 g/mL Not specified [1][4]

0.867 g/mL at 25 °C (lit.) [2][3]

0.86 g/cm³ at 20 °C

Experimental Protocols
While specific experimental protocols for the determination of these properties for 5-tert-Butyl-
m-xylene are not detailed in the cited literature, standard methodologies are employed for

such characterizations.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point is distillation.

General Protocol:

The liquid is placed in a distillation flask with boiling chips to ensure smooth boiling.

A thermometer is positioned such that the top of the bulb is level with the bottom of the side-

arm of the distillation flask.

The flask is heated, and the temperature is recorded when the liquid is boiling and its vapor

is condensing on the thermometer bulb, leading to a stable temperature reading. This

temperature is the boiling point at the recorded atmospheric pressure.

For more precise measurements, a Thiele tube or a micro-boiling point apparatus can be used,

especially for small sample quantities.
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Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

substances like 5-tert-Butyl-m-xylene, which is a liquid at room temperature, this property is

determined by cooling the substance until it freezes and then slowly heating it to observe the

melting range.

General Protocol:

A small sample of the solidified compound is placed in a capillary tube.

The capillary tube is placed in a melting point apparatus (e.g., a Thiele tube with oil or an

automated instrument).

The sample is heated at a slow, controlled rate.

The temperature range from which the first drop of liquid appears to the point at which the

entire sample has melted is recorded as the melting point range. A narrow melting range is

indicative of a pure compound.

Density Measurement
Density is the mass of a substance per unit volume. For liquids like 5-tert-Butyl-m-xylene,

density can be determined using several methods.

General Protocol using a Pycnometer:

The mass of a clean, dry pycnometer (a flask with a specific volume) is accurately

measured.

The pycnometer is filled with the liquid, and its mass is measured again.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Alternatively, a hydrometer or a vibrating tube densimeter can be used for rapid and accurate

density measurements.[5]
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Logical Relationships of Physical Properties
The physical properties of a compound are interconnected and are fundamentally determined

by its molecular structure and the resulting intermolecular forces.
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Caption: Relationship between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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